N-((5-Bromopyridin-3-yl)methyl)cyclopropanesulfonamide

Specification

• Molecular Formula: C9H11BrN2O2S
• Molecular Weight: 291.17 g/mol
• IUPAC Name: N-[(5-bromopyridin-3-yl)methyl]cyclopropanesulfonamide
• Standard InChI: InChI=1S/C9H11BrN2O2S/c10-8-3-7(4-11-6-8)5-12-15(13,14)9-1-2-9/h3-4,6,9,12H,1-2,5H2
• Standard InChI Key: SUZOZLUYWFJMJK-UHFFFAOYSA-N
• SMILES: C1CC1S(=O)(=O)NCC2=CC(=CN=C2)Br
• Canonical SMILES: C1CC1S(=O)(=O)NCC2=CC(=CN=C2)Br

Introduction

N-((5-Bromopyridin-3-yl)methyl)cyclopropanesulfonamide is a complex organic compound with a molecular formula of C9H11BrN2O2S and a molecular weight of 291.17 g/mol. This compound features a unique combination of functional groups, including a brominated pyridine ring and a cyclopropanesulfonamide moiety, which are of interest in medicinal chemistry due to their potential biological activities.

Synthesis and Preparation

While specific synthesis details for N-((5-Bromopyridin-3-yl)methyl)cyclopropanesulfonamide are not readily available in the reviewed literature, compounds with similar structures often involve multi-step synthesis routes. These may include reactions such as nucleophilic substitutions, cross-coupling reactions, or the use of specific reagents to introduce functional groups.

Research Findings and Future Directions

Given the limited information available on N-((5-Bromopyridin-3-yl)methyl)cyclopropanesulfonamide, future research should focus on its synthesis, biological evaluation, and potential applications. This could involve in vitro and in vivo studies to assess its efficacy and safety profile. Additionally, computational modeling and molecular docking studies could provide insights into its mechanism of action and potential targets.